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Compound of Interest

Compound Name: (2-Amino-5-fluorophenyl)methanol

Cat. No.: B1370455 Get Quote

(2-Amino-5-fluorophenyl)methanol (CAS No. 748805-85-8) is not a benign substance. A

thorough understanding of its hazard profile is the foundation for safe handling and disposal.

The primary risks associated with this compound are irritation and acute toxicity.[1][2] Failure to

adhere to proper protocols can lead to chemical exposure and adverse health effects.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear summary of the risks.

Table 1: GHS Hazard Profile for (2-Amino-5-fluorophenyl)methanol
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
Warning GHS07

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation
Warning GHS07

Source: Aggregated GHS information from multiple suppliers and databases.[1][3][4]

This hazard profile dictates that (2-Amino-5-fluorophenyl)methanol must be treated as a

hazardous waste stream. Under the Resource Conservation and Recovery Act (RCRA) in the

United States, chemical wastes are regulated to ensure they are managed in a way that

protects human health and the environment.[5] While this specific compound may not be

explicitly named on the P or U lists of acute hazardous wastes, its characteristics of toxicity and

irritation necessitate its management under RCRA's "cradle-to-grave" framework.[6][7]

Core Disposal Workflow: A Decision Framework
The disposal of any chemical waste should follow a logical and documented process. The

following diagram illustrates the decision-making and operational workflow for managing (2-
Amino-5-fluorophenyl)methanol waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://achmem.com/products/cat-no-amcs024898
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-fluorophenol
https://echa.europa.eu/substance-information/-/substanceinfo/100.002.886
https://www.benchchem.com/product/b1370455?utm_src=pdf-body
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-overview
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.benchchem.com/product/b1370455?utm_src=pdf-body
https://www.benchchem.com/product/b1370455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(e.g., residual material, contaminated consumables)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Spill or Contamination Event

Step 2: Segregate Waste
Isolate from incompatible materials (e.g., strong oxidizers)

Step 3: Containerize & Label
Use a designated, sealed, and clearly labeled hazardous waste container

Step 4: Log & Store Securely
Record waste in lab inventory. Store in designated satellite accumulation area.

Execute Spill Cleanup Protocol
(See Section 4)

Yes

Step 5: Arrange for Disposal
Contact Institutional EHS or licensed waste contractor for pickup.

Professional Disposal
(Incineration or other approved method)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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